Cas no 1396880-67-3 (3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-3-(trifluoromethyl)phenylurea
• CAS No: 1396880-67-3
• MF: C₁₆H₁₃F₃N₆O₂
• MW: 378.308632612228
• CID: 6349139
• PubChem ID: 71791004
• Update Time: 2025-05-20

3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-3-(trifluoromethyl)phenylurea
• F6233-0235
• 1-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-[3-(trifluoromethyl)phenyl]urea
• 1396880-67-3
• AKOS024540915
• VU0538444-1
• 1-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea

• Inchi： 1S/C16H13F3N6O2/c1-24-15(27)25(23-22-24)13-7-5-11(6-8-13)20-14(26)21-12-4-2-3-10(9-12)16(17,18)19/h2-9H,1H3,(H2,20,21,26)
• InChI Key： DOUQBWWLRROWJI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NC1C=CC(=CC=1)N1C(N(C)N=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 378.10520816g/mol
• Monoisotopic Mass: 378.10520816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-3-(trifluoromethyl)phenylurea

Introduction to Compound CAS No. 1396880-67-3: 3-(4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl)-1-(3-(trifluoromethyl)phenyl)urea

The compound CAS No. 1396880-67-3, also known as 3-(4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl)-1-(3-(trifluoromethyl)phenyl)urea, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of ureas, which are widely used in various industries due to their unique chemical properties. The molecule incorporates a tetrazole ring system and a trifluoromethyl group, both of which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the significance of tetrazole-containing compounds in medicinal chemistry and material science. The tetrazole moiety in this compound is particularly interesting due to its ability to act as a bioisostere for other heterocyclic systems. This property makes it a valuable component in drug design and development. Additionally, the presence of the trifluoromethyl group enhances the compound's stability and lipophilicity, making it suitable for applications in pharmaceuticals and agrochemicals.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as nucleophilic substitution and coupling reactions to achieve high yields and purity levels. The incorporation of protecting groups during the synthesis ensures the stability of intermediate compounds and facilitates the formation of the final product.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases and cancer. The tetrazole ring system has been shown to exhibit anti-inflammatory and anticancer properties, making this compound a strong candidate for further investigation in these therapeutic areas.

In addition to its medicinal applications, this compound has also been explored for its use in materials science. The trifluoromethyl group contributes to its thermal stability and resistance to degradation under harsh conditions. These properties make it an ideal candidate for use in high-performance materials such as polymers and coatings.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have revealed that the compound has favorable absorption profiles and low toxicity levels, which are critical factors for its potential use in human therapeutics.

The development of this compound has also been supported by green chemistry principles. Researchers have focused on minimizing waste generation and optimizing reaction conditions to reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, CAS No. 1396880-67-3 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future innovations within the fields of medicine and materials science.